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Compound of Interest

Compound Name: Butoxyethoxydimethylsilane

Cat. No.: B092165 Get Quote

Disclaimer: Scientific literature and technical databases contain limited specific information on

the synthesis, polymerization, and detailed properties of butoxyethoxydimethylsilane (CAS:

764650-43-3). Therefore, this guide provides a comprehensive overview based on the well-

established principles of dialkoxydimethylsilane chemistry. The experimental protocols and

quantitative data presented are representative of this class of compounds and should be

considered as a starting point for the development of processes involving

butoxyethoxydimethylsilane, which will require specific experimental optimization and

validation.

Introduction to Butoxyethoxydimethylsilane
Butoxyethoxydimethylsilane is an organosilicon compound belonging to the family of

alkoxysilanes. These molecules serve as versatile precursors, or monomers, for the synthesis

of silicone polymers, specifically polydimethylsiloxanes (PDMS). The fundamental structure of

butoxyethoxydimethylsilane features a central silicon atom bonded to two methyl groups,

one butoxy group (-OCH₂CH₂CH₂CH₃), and one ethoxy group (-OCH₂CH₃).

The presence of two distinct alkoxy groups with different chain lengths may influence its

hydrolysis and condensation rates, potentially offering a means to tailor the polymerization

process and the final properties of the silicone polymer. The general route to forming silicone

polymers from dialkoxydimethylsilane precursors involves a two-step process: hydrolysis of the

alkoxy groups to form silanols, followed by the condensation of these silanols to create the

siloxane (-Si-O-Si-) backbone of the polymer.[1][2]
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Properties of Dialkoxydimethylsilane Precursors
Quantitative data for butoxyethoxydimethylsilane is not readily available. However, the

following table summarizes typical physical properties for a generic dialkoxydimethylsilane,

which can be used as an estimate for butoxyethoxydimethylsilane.

Property Representative Value

Molecular Formula C8H20O2Si

Molecular Weight 176.33 g/mol

Appearance Colorless liquid

Boiling Point 150-200 °C (estimated)

Density 0.85 - 0.95 g/cm³

Refractive Index 1.40 - 1.42

Solubility
Soluble in most organic solvents; reacts with

water

Synthesis of Butoxyethoxydimethylsilane
A general and widely used method for synthesizing unsymmetrical dialkoxydimethylsilanes is

the sequential alcoholysis of dichlorodimethylsilane. This involves the stepwise reaction of

dichlorodimethylsilane with two different alcohols in the presence of a base to neutralize the

hydrochloric acid byproduct.

Generalized Experimental Protocol for Synthesis
Objective: To synthesize butoxyethoxydimethylsilane from dichlorodimethylsilane, ethanol,

and butanol.

Materials:

Dichlorodimethylsilane ((CH₃)₂SiCl₂)

Anhydrous Ethanol (CH₃CH₂OH)
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Anhydrous Butanol (CH₃CH₂CH₂CH₂OH)

A tertiary amine base (e.g., Triethylamine or Pyridine)

Anhydrous inert solvent (e.g., Toluene or Hexane)

Nitrogen gas for inert atmosphere

Procedure:

A reaction flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a

nitrogen inlet is charged with a solution of dichlorodimethylsilane in the anhydrous inert

solvent under a nitrogen atmosphere.

The flask is cooled in an ice bath to 0-5 °C.

A stoichiometric equivalent of anhydrous ethanol, mixed with one equivalent of the tertiary

amine base in the same solvent, is added dropwise to the stirred solution of

dichlorodimethylsilane. The reaction is highly exothermic and the addition rate should be

controlled to maintain the temperature.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 1-2 hours to ensure the complete formation of the intermediate,

ethoxychlorodimethylsilane.

A stoichiometric equivalent of anhydrous butanol, mixed with one equivalent of the tertiary

amine base, is then added dropwise to the reaction mixture.

The mixture is stirred at room temperature for several hours or gently heated to drive the

reaction to completion.

The resulting mixture contains the product, butoxyethoxydimethylsilane, and the

hydrochloride salt of the tertiary amine base.

The salt is removed by filtration.

The solvent and any excess base are removed from the filtrate by rotary evaporation.
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The crude product is then purified by fractional distillation under reduced pressure to yield

pure butoxyethoxydimethylsilane.

Synthesis Pathway Diagram```dot
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Caption: Hydrolysis and condensation of butoxyethoxydimethylsilane.

Experimental Workflow Diagram
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Caption: Generalized workflow for silicone polymer synthesis.
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Properties of Resulting Silicone Polymers
The properties of the polydimethylsiloxane (PDMS) derived from a dialkoxydimethylsilane

precursor can be tailored by controlling the polymerization conditions. The following table

presents a range of typical properties for linear PDMS fluids.

Property Typical Range of Values

Average Molecular Weight (Mn) 1,000 - 100,000 g/mol

Viscosity (at 25 °C) 10 - 100,000 cSt

Polydispersity Index (PDI) 1.5 - 2.5

Glass Transition Temp. (Tg) -125 °C

Thermal Stability (TGA, N₂) Stable up to ~350 °C

Refractive Index ~1.403

Surface Tension ~20 mN/m

Conclusion
Butoxyethoxydimethylsilane represents a potentially valuable precursor for the synthesis of

silicone polymers. While specific data for this compound is scarce, the well-understood

chemistry of dialkoxydimethylsilanes provides a solid foundation for its use. The generalized

protocols and pathways described in this guide offer a starting point for researchers and drug

development professionals. It is imperative to conduct thorough experimental investigations to

determine the specific reaction kinetics, optimal process parameters, and the precise properties

of silicone polymers derived from butoxyethoxydimethylsilane. Such studies will be crucial in

unlocking its potential for specialized applications where tailored polymer properties are

required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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